![molecular formula C8H17NO2 B7891673 2-methoxy-N-(3-methylbutyl)acetamide](/img/structure/B7891673.png)
2-methoxy-N-(3-methylbutyl)acetamide
Overview
Description
2-methoxy-N-(3-methylbutyl)acetamide is a useful research compound. Its molecular formula is C8H17NO2 and its molecular weight is 159.23 g/mol. The purity is usually 95%.
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Scientific Research Applications
Role in Male Insect Pheromones : 2-methoxy-N-(3-methylbutyl)acetamide has been identified as a component of the rectal gland secretions of male Dacus cucurbitae, commonly known as the melon fly. This compound, along with other amides and pyrazine derivatives, elicits strong responses from female melon flies, indicating its potential role in insect communication and mating behaviors (Baker, Herbert, & Lomer, 1982).
Application in Herbicides : Related compounds, such as various chloroacetamide herbicides (e.g., acetochlor, alachlor, butachlor, metolachlor), have been studied extensively. These herbicides, structurally similar to this compound, are used in agriculture and have been investigated for their metabolic pathways and environmental impact. For instance, studies on the metabolism of these herbicides in human and rat liver microsomes provide insights into their biotransformation and potential health implications (Coleman et al., 2000).
Pharmaceutical Applications : Compounds with structural similarities to this compound, such as 2-acetamido-N-benzyl-2-(methoxyamino)acetamides, have been explored for their potential pharmaceutical applications. For example, their stereochemical properties and hydrogen bonding interactions have been analyzed to understand their anticonvulsant activities, highlighting their relevance in the development of new drugs (Camerman, Hempel, Mastropaolo, & Camerman, 2005).
Investigation of Metabolites : The metabolism of related compounds, like metolachlor, has been studied in various organisms. For example, the fungus Cunninghamella elegans has been shown to biotransform metolachlor, leading to multiple site oxidation. Such studies contribute to understanding the environmental fate and degradation pathways of these compounds (Pothuluri et al., 1997).
Properties
IUPAC Name |
2-methoxy-N-(3-methylbutyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H17NO2/c1-7(2)4-5-9-8(10)6-11-3/h7H,4-6H2,1-3H3,(H,9,10) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPGZTQQQQZTGEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCNC(=O)COC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
159.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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